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Compound of Interest

Compound Name:
H-Tyr-leu-leu-pro-ala-gln-val-asn-

ile-asp-OH

CAS No.: 156707-52-7

Cat. No.: B178396

Get Quote

Executive Summary & Biological Context
YLLPAQVNID (Tyr-Leu-Leu-Pro-Ala-Gln-Val-Asn-Ile-Asp) is a bioactive peptide identified as a

Neurotrophic Factor for Retinal Cholinergic Neurons.[1][2][3][4] While primarily investigated for

its neuroprotective properties in retinal degeneration and neuronal survival, its application in T-

cell assays typically falls into two critical categories:

Immunogenicity Risk Assessment: Evaluating whether this therapeutic peptide elicits

unwanted T-cell responses (Anti-Drug Antibodies/ADA precursor help) during drug

development.

Autoimmune Profiling: Investigating T-cell reactivity against retinal self-antigens in conditions

like autoimmune uveitis.

This guide provides a rigorous workflow for handling this highly hydrophobic peptide and

validating its T-cell recognition using ex vivo and in vitro assays.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b178396#bc-rfq
http://www.njpeptide.com/uploads/2016/05/161742117160.xls
http://www.glschina.com/en/ser/peptide/cataloguepeptide.htm
https://m.bio-equip.com/m/ShowProduct?id=344694
https://www.qyaobio.com/catalog-peptides/neurotrophic-factors/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b178396?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Peptide Properties & Critical Handling (Reagent
Preparation)
Expert Insight: The sequence YLLPAQVNID contains 7 hydrophobic residues (Y, L, L, P, A, V,

I). It is prone to aggregation in aqueous buffers, which can lead to false negatives in T-cell

stimulation or false positives due to non-specific toxicity.

Property Specification

Sequence Tyr-Leu-Leu-Pro-Ala-Gln-Val-Asn-Ile-Asp

Length 10 Amino Acids (Class I MHC preference)

Hydrophobicity High (Gravey Index > 0)

Isoelectric Point (pI) ~4.0 (Acidic due to Aspartic Acid)

Solubility Strategy
Requires organic solvent (DMSO) for initial

reconstitution.

Protocol: Solubilization for Cell Culture
Stock Solution (10 mg/mL): Dissolve the lyophilized peptide in 100% sterile DMSO. Do not

attempt to dissolve directly in PBS or media; it will precipitate.

Vortexing: Vortex vigorously for 30 seconds. If visible particles remain, sonicate in a water

bath for 5 minutes.

Storage: Aliquot into low-binding tubes (20 µL/tube) and store at -80°C. Avoid freeze-thaw

cycles.

Working Solution: On the day of the assay, dilute the DMSO stock 1:1000 into serum-free

medium (e.g., AIM-V or X-VIVO 15) to achieve a 10 µg/mL working concentration.

Note: This keeps the final DMSO concentration < 0.1%, which is non-toxic to T-cells.

Bioinformatics: HLA Restriction Analysis
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Before wet-lab testing, it is crucial to understand which HLA alleles might present this peptide.

As a 10-mer, it preferentially binds MHC Class I, though it may register in Class II clefts in a

"flanking" manner.

HLA-A*02:01 Analysis:

Anchor P2 (Leu): Strong match.

Anchor P10 (Asp): Weak match. HLA-A02 usually prefers Val/Leu at the C-terminus. The

charged Aspartate (D) may reduce binding stability, implying this is a low-affinity binder or

restricted to other alleles (e.g., HLA-A24 or B*44).

Actionable Advice: Do not rely solely on HLA-A2 donors. Use a diverse PBMC donor panel

or perform an MHC Stabilization Assay (Protocol below) to confirm binding capability.

Experimental Workflow 1: DC-T Cell Co-Culture
(Immunogenicity)
Direct stimulation of PBMCs with YLLPAQVNID often yields no signal due to low precursor

frequency. The "Gold Standard" approach is to expand antigen-specific T-cells using

autologous Dendritic Cells (DCs).

Step-by-Step Protocol
Phase 1: DC Generation (Day 0-5)

Isolation: Isolate CD14+ monocytes from PBMCs using magnetic beads (positive selection).

Differentiation: Culture monocytes in CellGenix GMP DC medium + GM-CSF (1000 IU/mL) +

IL-4 (500 IU/mL) for 5 days.

Maturation (Day 5): Add Maturation Cocktail (TNF-α, IL-1β, IL-6, PGE2) for 24 hours.

Peptide Loading (Day 6): Harvest mature DCs. Pulse with YLLPAQVNID (10 µg/mL) for 3

hours at 37°C.

Control: Pulse separate DCs with DMSO only (Negative) and CEF Peptide Pool (Positive).
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Phase 2: T-Cell Co-Culture (Day 6-16)

Setup: Isolate autologous CD8+ T-cells (negative selection).

Co-Culture: Mix T-cells with Peptide-Pulsed DCs at a 10:1 ratio (e.g., 1x10^6 T-cells +

1x10^5 DCs) in 24-well plates.

Expansion: On Day 7 and Day 10, feed cells with IL-2 (20 IU/mL) and IL-7 (10 ng/mL).

Readout (Day 16): Harvest expanded T-cells for ELISpot or ICS.

Experimental Workflow 2: IFN-γ ELISpot Assay
This assay quantifies the frequency of YLLPAQVNID-reactive T-cells after the expansion

phase.

Materials:

PVDF ELISpot Plate (pre-coated with anti-IFN-γ mAb).

Stimulant: YLLPAQVNID peptide (2 µg/mL final).

Effector Cells: Expanded T-cells from Workflow 1.

Protocol:

Blocking: Block plate with RPMI + 10% FBS for 2 hours.

Seeding: Plate 1x10^5 expanded T-cells per well.

Stimulation:

Well A, B: Cells + Media (Background).

Well C, D: Cells + YLLPAQVNID (2 µg/mL).

Well E, F: Cells + PHA (Non-specific Positive Control).

Incubation: Incubate for 18-24 hours at 37°C, 5% CO2. Do not disturb the plate.
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Development: Wash cells away. Add Biotinylated detection antibody -> Streptavidin-ALP ->

Substrate (BCIP/NBT).

Analysis: Count Spot Forming Units (SFU). A positive response is defined as >2x

Background and >50 SFU/10^6 cells.

Visualizing the Signaling & Workflow
The following diagram illustrates the mechanistic pathway of YLLPAQVNID presentation and

the assay logic.
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Caption: Logical flow of YLLPAQVNID peptide processing from exogenous loading on DCs to

TCR recognition and downstream functional readout.
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Issue Probable Cause Corrective Action

High Background (Media only)
Peptide aggregation or DMSO

toxicity.

Ensure final DMSO < 0.1%.

Filter peptide solution (0.2 µm)

if not aggregating, or lower

concentration to 1 µg/mL.

No Response (False Negative) HLA Mismatch.

YLLPAQVNID may not bind

HLA-A2. Run MHC

Stabilization Assay (T2 cells) to

verify binding affinity.

Spot "Smearing" in ELISpot
Cell movement or over-

incubation.

Do not move plate during

incubation. Reduce incubation

to 16 hours.

Low Cell Viability Peptide toxicity.

Perform a toxicity curve (MTT

assay) with the peptide on

PBMCs before the main assay.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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